1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene

• IUPAC Name: 1-ethoxy-4-[2-[2-(4-methylphenoxy)ethoxy]ethoxy]benzene
• InChI: InChI=1S/C19H24O4/c1-3-21-17-8-10-19(11-9-17)23-15-13-20-12-14-22-18-6-4-16(2)5-7-18/h4-11H,3,12-15H2,1-2H3
• InChI Key: CDVZWTKNKOZZQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCOCCOC2=CC=C(C=C2)C
• Molecular Formula: C19H24O4
• Molecular Weight: 316.4 g/mol

Description

1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene, also known as EMPE, is a chemical compound that belongs to the class of ether compounds. It is a white crystalline solid that is commonly used in scientific research for its various applications.

Mechanism of Action

The mechanism of action of 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene is not well understood. However, it is believed to interact with cell membranes and alter their properties. 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene has been shown to increase the fluidity of cell membranes, which can affect cellular processes such as signaling and transport.
Biochemical and Physiological Effects:
1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene has also been shown to reduce inflammation and oxidative stress in cells. Additionally, 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene has been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene in lab experiments is its ability to alter the properties of cell membranes. This can be useful in studying cellular processes such as signaling and transport. Additionally, 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene has a low toxicity profile, which makes it safer to use in lab experiments. However, one limitation of using 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene in scientific research. One area of research is the development of new drug delivery systems using 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene. Additionally, 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene could be used in the development of new materials for tissue engineering and regenerative medicine. Further research is also needed to fully understand the mechanism of action of 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene and its potential applications in various fields of science.
Conclusion:
In conclusion, 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene is a chemical compound that has a variety of applications in scientific research. It has been shown to have various biochemical and physiological effects, and has potential for use in drug delivery systems and tissue engineering. Further research is needed to fully understand the mechanism of action of 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene and its potential applications in various fields of science.

Scientific Research Applications

1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene has been widely used in scientific research due to its various applications. It has been used as a surfactant in the preparation of nanoparticles, as well as in the synthesis of polyurethane foams. 1-ethoxy-4-{2-[2-(4-methylphenoxy)ethoxy]ethoxy}benzene has also been used in the development of new materials for drug delivery systems.